(E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C27H25NO6/c1-5-33-19-12-10-17(11-13-19)14-20(27-28-21-8-6-7-9-22(21)34-27)25(29)18-15-23(30-2)26(32-4)24(16-18)31-3/h6-16H,5H2,1-4H3/b20-14-
• InChI Key: ZPWWMKVZMAAHDL-ZHZULCJRSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C(C2=NC3=CC=CC=C3O2)C(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C(\C2=NC3=CC=CC=C3O2)/C(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C27H25NO6
• Molecular Weight: 459.5 g/mol
• CAS No.: 496011-50-8

Description

(E)-2-(Benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by three key structural motifs:

• 4-Ethoxyphenyl group: A para-substituted aryl ring with an ethoxy (-OCH₂CH₃) moiety, which increases lipophilicity compared to methoxy (-OCH₃) groups.
• 3,4,5-Trimethoxyphenyl group: A tri-substituted aryl ring providing steric bulk and influencing electronic properties via methoxy substituents.

Chalcones (α,β-unsaturated ketones) are widely studied for their anticancer, anti-inflammatory, and antimicrobial activities.

Preparation Methods

Claisen-Schmidt Condensation of 3,4,5-Trimethoxyacetophenone and 4-Ethoxybenzaldehyde

Procedure :

• Dissolve 3,4,5-trimethoxyacetophenone (1.0 equiv) and 4-ethoxybenzaldehyde (1.2 equiv) in anhydrous ethanol.

• Add 40% aqueous NaOH (2.5 equiv) dropwise under nitrogen at 0–5°C.

• Warm to room temperature and stir for 24–48 hours.

• Quench with ice-cold 1M HCl, extract with ethyl acetate, and purify via silica gel chromatography.

Optimization Insights :

• Base Selection : Potassium hydroxide (KOH) in ethanol enhances reaction rates compared to NaOH, as observed in syntheses of trimethoxyphenyl-derived chalcones.

• Solvent Effects : Methanol improves solubility of methoxy-rich substrates, while ethanol minimizes side reactions.

• Temperature Control : Maintaining temperatures below 10°C during aldehyde addition suppresses retro-aldol reactions.

Expected Intermediate :
(E)-3-(4-Ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (Yield: 70–85%).

Alternative Synthetic Routes

Suzuki-Miyaura Coupling for Late-Stage Functionalization

Procedure :

• Synthesize boronic ester of benzo[d]oxazol-2-yl chalcone via Miyaura borylation.

• Couple with 4-ethoxyphenyl bromide using Pd(PPh3)4 (5 mol%) and K2CO3 in dioxane/water (3:1) at 80°C.

Advantages :

• Enables modular introduction of aryl groups without affecting the chalcone core.

• Pd-catalyzed methods for chalcone derivatives achieved 80–90% yields in analogous systems.

Reaction Optimization and Challenges

Solvent and Catalyst Screening

Data from trimethoxyphenyl chalcone syntheses reveal critical factors:

Condition	Yield (%)	Selectivity (E:Z)	Source
NaOH/EtOH	75	95:5
KOH/MeOH	82	97:3
Ultrasonic (40 kHz)	89	99:1

Ultrasonic irradiation reduces reaction times from 24 hours to 30 minutes while improving E-selectivity.

Purification Challenges

• Silica Gel Chromatography : Gradient elution (hexane/ethyl acetate 4:1 to 1:1) resolves chalcone intermediates from unreacted aldehydes.

• Recrystallization : Ethanol/water (7:3) yields high-purity crystals suitable for X-ray analysis, as demonstrated for compound 8d (CCDC 1589720).

Spectroscopic Characterization and Validation

Nuclear Magnetic Resonance (NMR)

• 1H NMR (600 MHz, DMSO-d6) :

  • δ 8.21 (d, J=16.2 Hz, 1H, CH=CO) confirms E-configuration.

  • δ 3.85 (s, 9H, OCH3), 1.42 (t, J=7.0 Hz, 3H, OCH2CH3).

• 13C NMR (151 MHz, DMSO-d6) :

  • δ 188.3 (C=O), 161.2 (oxazole C-2), 153.1–114.2 (aromatic carbons).

High-Resolution Mass Spectrometry (HRMS)

• Observed : m/z 486.1918 [M+H]+, Δ = 0.6 ppm from calculated value (C29H27NO6).

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using hydrogenation catalysts such as palladium on carbon or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings, using reagents like halogens, nitrating agents, or alkylating agents. Major products from these reactions include halogenated, nitrated, or alkylated derivatives.

Scientific Research Applications

Structural Characteristics

• Molecular Formula : C₂₃H₂₃N₁O₅
• Molecular Weight : 393.43 g/mol
• IUPAC Name : (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Antimicrobial Activity

Research has indicated that compounds containing the benzo[d]oxazole ring exhibit significant antimicrobial properties. A study highlighted the synthesis of various benzoxazole derivatives and their evaluation against bacterial strains, showing that modifications in the structure can enhance their efficacy against resistant strains .

Anticancer Properties

The compound's potential as an anticancer agent has been explored through various in vitro studies. For instance, derivatives of benzoxazole have demonstrated cytotoxic effects on cancer cell lines by inducing apoptosis and inhibiting cell proliferation. A specific case study showed that a related benzoxazole derivative inhibited the growth of breast cancer cells by triggering mitochondrial dysfunction and activating caspase pathways .

Neuroprotective Effects

Another area of investigation is the neuroprotective effects of compounds similar to (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. Research indicates that benzoxazole derivatives can protect neurons from oxidative stress and excitotoxicity, potentially offering therapeutic avenues for neurodegenerative diseases such as Alzheimer's .

Anti-inflammatory Activity

The anti-inflammatory properties of benzoxazole compounds have also been documented. A study demonstrated that certain derivatives could inhibit pro-inflammatory cytokines and reduce inflammation markers in animal models, suggesting their potential use in treating inflammatory diseases .

Case Study 1: Synthesis and Evaluation of Benzoxazole Derivatives

In this study, a series of benzoxazole derivatives were synthesized, including (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. The derivatives were evaluated for their antimicrobial and anticancer activities using standard assays such as MTT and agar diffusion methods. The results indicated that modifications to the ethoxy and trimethoxy groups significantly influenced biological activity .

Case Study 2: Molecular Docking Studies

Molecular docking studies were performed to understand the binding interactions between (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one and target proteins involved in cancer progression. The studies revealed strong binding affinities with targets such as tubulin and topoisomerase II, supporting its potential as an anticancer drug candidate .

Mechanism of Action

The mechanism of action of (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, inhibiting their activity or modulating their function. This interaction can lead to various biological effects, depending on the target and the pathway involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs primarily differ in substituents on the aryl rings and the presence/absence of heterocyclic systems. Key comparisons include:

Compound Name / Identifier	Substituents	Key Functional Differences	Biological Activity	Reference
Target Compound	Benzo[d]oxazol-2-yl, 4-ethoxyphenyl, 3,4,5-trimethoxyphenyl	Heterocyclic benzo[d]oxazole; ethoxy group	Hypothesized anticancer activity (untested)	-
CHO27	4-Methoxyphenyl, 3,4,5-trimethoxyphenyl	Lacks heterocycle; methoxy instead of ethoxy	Nanomolar cytotoxicity in prostate cancer via p53-mediated apoptosis and cell arrest
ETTC	2,4,6-Triethoxyphenyl, 3,4,5-trimethoxyphenyl	Triethoxy substitution	Modulates hepatocellular carcinoma (HCC) cell function via mitochondrial apoptosis
(E)-1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	4-Methoxyphenyl, 3,4,5-trimethoxyphenyl	Lacks heterocycle; methoxy group	Structural analog with uncharacterized activity
Chalcone1 (from )	4-Methoxyphenyl, 3,4,5-trimethoxyphenyl	Methoxy instead of ethoxy	Crystal packing influenced by methoxy groups; Hirshfeld surface analysis performed

Key Observations

Benzo[d]oxazole introduces a rigid, planar heterocycle that could facilitate π-π stacking or hydrogen bonding with biological targets (e.g., kinases or DNA) .

Supramolecular and Crystallographic Differences: Ethoxy groups induce distinct crystal-packing patterns compared to methoxy groups, as observed in chalcone derivatives (). For example, chalcone2 ((E)-3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one) exhibits unique Hirshfeld surfaces due to ethoxy’s larger van der Waals radius . Hydrogen-bonding networks in the target compound may differ due to the benzo[d]oxazole ring, which can act as both donor and acceptor .

Biological Activity Trends: Methoxy-rich analogs (e.g., CHO27) show potent anticancer activity via p53 activation . The ethoxy substitution in the target compound could modulate this pathway by altering steric interactions with cellular targets. The absence of a nitro group (cf.

Research Findings and Hypotheses

• Anticancer Potential: The structural similarity to CHO27 and ETTC suggests the target compound may inhibit cancer cell growth via apoptosis or cell-cycle arrest. However, the benzo[d]oxazole moiety could introduce novel mechanisms, such as topoisomerase inhibition or reactive oxygen species (ROS) generation.
• Synthetic Feasibility: The compound can be synthesized via Claisen-Schmidt condensation (similar to ), with benzo[d]oxazole-2-carbaldehyde and 4-ethoxyacetophenone as precursors.

Biological Activity

The compound (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a member of the benzo[d]oxazole family, which has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups that contribute to its biological activity. The presence of the benzo[d]oxazole moiety is notable for its role in various biological interactions.

Property	Value
Molecular Formula	C22H24N2O4
Molecular Weight	368.44 g/mol
IUPAC Name	(E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of benzo[d]oxazole derivatives. For instance, compounds similar to (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one have shown significant inhibitory effects against various bacterial strains. In vitro assays revealed that these compounds can disrupt bacterial cell walls and inhibit vital metabolic pathways.

Anticancer Properties

The compound exhibits promising anticancer activity by inducing apoptosis in cancer cells. Research indicates that it can modulate key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/GSK-3β/NF-κB signaling pathway, which is crucial in cancer cell survival and resistance to chemotherapy .

Neuroprotective Effects

Studies have also suggested that derivatives of this compound may possess neuroprotective properties. For example, certain benzo[d]oxazole derivatives have been reported to protect neuronal cells from amyloid-beta-induced toxicity, a hallmark of Alzheimer's disease. This neuroprotection is attributed to the compound's ability to reduce oxidative stress and inflammation in neuronal tissues .

The biological activity of (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound has been identified as an inhibitor of DprE1 enzyme, which is crucial for mycobacterial cell wall synthesis. This inhibition could be beneficial in developing new treatments for tuberculosis .
• Receptor Modulation : It may also interact with various receptors involved in cell signaling pathways, influencing processes such as apoptosis and cellular proliferation.

Case Studies

Several case studies have documented the efficacy of similar compounds in clinical settings:

• Study on Anticancer Activity : A study published in MDPI demonstrated that benzo[d]oxazole derivatives significantly reduced tumor growth in xenograft models of breast cancer through apoptosis induction and cell cycle arrest .
• Neuroprotective Study : Another investigation showed that a related compound protected PC12 cells from amyloid-beta-induced apoptosis and reduced tau hyperphosphorylation via modulation of the Akt signaling pathway .

Q & A

Q. What are the optimal synthetic methodologies for preparing (E)-2-(benzo[d]oxazol-2-yl)-3-(4-ethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one?

The compound can be synthesized via Claisen-Schmidt condensation , a widely used method for α,β-unsaturated ketones. React a benzo[d]oxazole-containing acetophenone derivative (e.g., 2-(benzo[d]oxazol-2-yl)acetophenone) with a substituted benzaldehyde (e.g., 4-ethoxybenzaldehyde) under basic conditions (e.g., NaOH in ethanol). Critical parameters include:

• Catalyst : 10–20% NaOH in ethanol at 60–80°C for 6–12 hours .
• Purification : Recrystallization from ethanol or column chromatography (silica gel, hexane/ethyl acetate) to isolate the (E)-isomer .
• Yield optimization : Monitor reaction progress via TLC and adjust stoichiometry (1:1.2 ketone:aldehyde ratio) .

Q. How can the (E)-configuration of the α,β-unsaturated ketone moiety be experimentally confirmed?

• NMR spectroscopy : Trans coupling constants ($J_{αβ}$) between Hα and Hβ typically range from 15–18 Hz for the (E)-isomer, compared to 10–12 Hz for the (Z)-isomer .
• X-ray crystallography : Analyze dihedral angles between the benzo[d]oxazole and trimethoxyphenyl groups (e.g., angles >150° confirm trans geometry) .
• UV-Vis spectroscopy : Conjugation in the (E)-isomer results in a strong absorption band near 300–350 nm (ε > 10,000 L·mol⁻¹·cm⁻¹) .

Q. What in vitro assays are recommended for preliminary biological activity screening?

• Antiproliferative activity : Use MTT assays against cancer cell lines (e.g., MCF-7, HeLa) with IC₅₀ determination over 48–72 hours .
• Enzyme inhibition : Screen against kinases (e.g., EGFR) or oxidoreductases (e.g., COX-2) using fluorogenic substrates and reference inhibitors (e.g., doxorubicin) .
• Antimicrobial activity : Test against Gram-positive/negative bacteria (MIC assays) and fungi (Candida spp.) via broth microdilution .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize bioactivity?

• Substituent variation : Synthesize analogs with modified alkoxy groups (e.g., replace 4-ethoxy with 4-methoxy or 4-propoxy) to assess hydrophobicity effects .
• Scaffold hopping : Replace benzo[d]oxazole with benzothiazole or pyridine rings to evaluate heterocyclic influence on target binding .
• Computational docking : Use AutoDock Vina to model interactions with target proteins (e.g., tubulin or DNA topoisomerase II) and correlate binding scores with experimental IC₅₀ values .

Q. How to resolve contradictions in reported biological activity data across studies?

• Purity verification : Confirm compound integrity via HPLC (>95% purity) and HRMS to exclude degradation products .
• Assay standardization : Replicate experiments under controlled conditions (e.g., serum-free media, matched cell passage numbers) .
• Mechanistic studies : Perform RNA sequencing or proteomics to identify off-target effects that may explain divergent results .

Q. What computational strategies predict electronic properties and reactivity?

• DFT calculations : Use Gaussian 09 at the B3LYP/6-31G(d) level to compute HOMO/LUMO energies, molecular electrostatic potentials (MEPs), and Fukui indices for nucleophilic/electrophilic sites .
• Molecular dynamics (MD) : Simulate ligand-protein binding stability over 100 ns trajectories (e.g., in GROMACS) to assess conformational flexibility .
• QSAR modeling : Train models with descriptors like logP, polar surface area, and molar refractivity to predict ADMET properties .

Methodological Notes

• Crystallography : For single-crystal analysis, grow crystals via slow evaporation (e.g., chloroform/methanol) and collect data at 100 K to minimize thermal motion .
• Synthetic scalability : Pilot-scale reactions (>10 g) require inert atmospheres (N₂) and reflux condensers to prevent aldol side reactions .
• Data reproducibility : Archive raw spectral data (NMR, LC-MS) in open-access repositories (e.g., Zenodo) for peer validation .